Cas no 918341-84-1 (4-Thiazolecarboxylic acid, 2-[[4-chloro-3-(trifluoromethyl)phenyl]amino]-)

• Product Name: 4-Thiazolecarboxylic acid, 2-[[4-chloro-3-(trifluoromethyl)phenyl]amino]-
• CAS No: 918341-84-1
• MF: C₁₁H₆ClF₃N₂O₂S
• MW: 322.690750598907
• CID: 777240
• PubChem ID: 59802438
• Update Time: 2025-04-19

4-Thiazolecarboxylic acid, 2-[[4-chloro-3-(trifluoromethyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-[[4-chloro-3-(trifluoromethyl)phenyl]amino]-
• 2-[4-chloro-3-(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylic acid
• 2-(4-Chloro-3-trifluoromethyl-phenylamino)-thiazole-4-carboxylic acid
• SCHEMBL4937005
• AKOS019134270
• DTXSID00733003
• 918341-84-1

• Inchi： 1S/C11H6ClF3N2O2S/c12-7-2-1-5(3-6(7)11(13,14)15)16-10-17-8(4-20-10)9(18)19/h1-4H,(H,16,17)(H,18,19)
• InChI Key： XXPKPRWWCCGLHC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)NC1=NC(C(=O)O)=CS1

Computed Properties

• Exact Mass: 321.9790608g/mol
• Monoisotopic Mass: 321.9790608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 90.5Ų